4-(heptafluoropropyl)-1,3-dihydro-2H-1,5-benzodiazepin-2-one

• IUPAC Name: 4-(1,1,2,2,3,3,3-heptafluoropropyl)-1,3-dihydro-1,5-benzodiazepin-2-one
• InChI: InChI=1S/C12H7F7N2O/c13-10(14,11(15,16)12(17,18)19)8-5-9(22)21-7-4-2-1-3-6(7)20-8/h1-4H,5H2,(H,21,22)
• InChI Key: OVKVVQHYQFDCIJ-UHFFFAOYSA-N
• Canonical SMILES: C1C(=NC2=CC=CC=C2NC1=O)C(C(C(F)(F)F)(F)F)(F)F
• Molecular Formula: C12H7F7N2O
• DSSTOX Substance ID: DTXSID30896170
• Molecular Weight: 328.18 g/mol
• CAS RN: 96146-10-0

Description

4-(heptafluoropropyl)-1,3-dihydro-2H-1,5-benzodiazepin-2-one, also known as HFB, is a novel compound that has gained significant attention in scientific research due to its unique properties. HFB is a benzodiazepine derivative that contains a fluorinated alkyl group, which makes it highly lipophilic and membrane-permeable. This feature makes it an ideal candidate for studying the mechanism of action and physiological effects of benzodiazepines on the central nervous system.

Mechanism of Action

The mechanism of action of 4-(heptafluoropropyl)-1,3-dihydro-2H-1,5-benzodiazepin-2-one is similar to that of other benzodiazepines. 4-(heptafluoropropyl)-1,3-dihydro-2H-1,5-benzodiazepin-2-one binds to the GABA receptor at a specific site, known as the benzodiazepine site, which enhances the binding of GABA to the receptor. This results in an increase in inhibitory neurotransmission, which leads to the sedative, anxiolytic, and anticonvulsant effects of benzodiazepines.
Biochemical and Physiological Effects:
4-(heptafluoropropyl)-1,3-dihydro-2H-1,5-benzodiazepin-2-one has been shown to have similar biochemical and physiological effects as other benzodiazepines. It has been shown to induce sedation, reduce anxiety, and prevent seizures in animal models. 4-(heptafluoropropyl)-1,3-dihydro-2H-1,5-benzodiazepin-2-one has also been shown to have a dose-dependent effect on the GABA receptor, with higher doses resulting in a greater increase in inhibitory neurotransmission.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(heptafluoropropyl)-1,3-dihydro-2H-1,5-benzodiazepin-2-one in lab experiments is its high affinity and selectivity for the GABA receptor. This makes it an ideal tool for studying the mechanism of action of benzodiazepines. However, one of the limitations of using 4-(heptafluoropropyl)-1,3-dihydro-2H-1,5-benzodiazepin-2-one is its high lipophilicity, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for the study of 4-(heptafluoropropyl)-1,3-dihydro-2H-1,5-benzodiazepin-2-one in scientific research. One potential application is the development of new benzodiazepine drugs that have improved selectivity and fewer side effects. Another direction is the study of the role of GABA receptors in neurological disorders, such as epilepsy and anxiety disorders. Additionally, the use of 4-(heptafluoropropyl)-1,3-dihydro-2H-1,5-benzodiazepin-2-one in combination with other compounds, such as opioids, could lead to the development of new analgesic drugs.

Scientific Research Applications

4-(heptafluoropropyl)-1,3-dihydro-2H-1,5-benzodiazepin-2-one has been extensively studied in scientific research for its potential applications in the field of neuroscience. Benzodiazepines are known to bind to the gamma-aminobutyric acid (GABA) receptor in the brain, which is responsible for inhibitory neurotransmission. 4-(heptafluoropropyl)-1,3-dihydro-2H-1,5-benzodiazepin-2-one has been shown to bind to the GABA receptor with high affinity and selectivity, making it an ideal tool for studying the mechanism of action of benzodiazepines.